Cas no 1805659-47-5 (Methyl 3-cyano-4-ethyl-5-methylbenzoate)

• Product Name: Methyl 3-cyano-4-ethyl-5-methylbenzoate
• CAS No: 1805659-47-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5010088
• Update Time: 2025-06-25

Methyl 3-cyano-4-ethyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-ethyl-5-methylbenzoate

• Inchi： 1S/C12H13NO2/c1-4-11-8(2)5-9(12(14)15-3)6-10(11)7-13/h5-6H,4H2,1-3H3
• InChI Key： PBEBCQIJQVINBE-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C#N)C(CC)=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-cyano-4-ethyl-5-methylbenzoate

Methyl 3-cyano-4-ethyl-5-methylbenzoate (CAS No. 1805659-47-5): An Overview of Its Properties and Applications

Methyl 3-cyano-4-ethyl-5-methylbenzoate (CAS No. 1805659-47-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its cyano group, ethyl substituent, and methyl groups, which contribute to its distinct properties and reactivity.

The chemical formula of Methyl 3-cyano-4-ethyl-5-methylbenzoate is C₁₂H₁₃NO₂. It is a white crystalline solid at room temperature with a melting point of approximately 70°C. The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol, making it suitable for a wide range of synthetic reactions.

In the realm of pharmaceutical research, Methyl 3-cyano-4-ethyl-5-methylbenzoate has shown promise as an intermediate in the synthesis of bioactive molecules. The presence of the cyano group can be readily converted into various functional groups, such as amides, carboxylic acids, and nitriles, which are essential in the development of new drugs. Recent studies have explored the use of this compound in the synthesis of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported the successful synthesis of a series of derivatives from Methyl 3-cyano-4-ethyl-5-methylbenzoate, which exhibited potent anti-inflammatory activity in vitro.

Beyond pharmaceutical applications, Methyl 3-cyano-4-ethyl-5-methylbenzoate has also found utility in materials science. The compound's cyano group can participate in polymerization reactions, leading to the formation of functional polymers with unique properties. These polymers have potential applications in areas such as coatings, adhesives, and electronic materials. A notable example is the use of Methyl 3-cyano-4-ethyl-5-methylbenzoate-derived polymers in the development of high-performance coatings that exhibit excellent thermal stability and mechanical strength.

The synthetic versatility of Methyl 3-cyano-4-ethyl-5-methylbenzoate is further highlighted by its role as a building block in organic synthesis. The compound can undergo various transformations, including nucleophilic substitution reactions, electrophilic aromatic substitution reactions, and coupling reactions. These reactions enable the synthesis of complex molecules with diverse functionalities. For example, a study published in Organic Letters in 2021 demonstrated the efficient synthesis of a series of substituted benzoates from Methyl 3-cyano-4-ethyl-5-methylbenzoate, which were used as precursors for the preparation of advanced materials.

The environmental impact of chemicals is an increasingly important consideration in their development and application. Research on the environmental fate and toxicity of Methyl 3-cyano-4-ethyl-5-methylbenzoate has shown that it exhibits low toxicity to aquatic organisms and does not pose significant environmental risks when used under controlled conditions. This makes it a safer alternative to other compounds with similar functionalities but higher environmental impacts.

In conclusion, Methyl 3-cyano-4-ethyl-5-methylbenzoate (CAS No. 1805659-47-5) is a valuable compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new studies continue to uncover its potential uses and properties, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.